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Compound of Interest

Compound Name: Hexyl isobutyrate

Cat. No.: B1584823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for hexyl
isobutyrate, a common flavoring and fragrance ingredient. The information is compiled from

various safety data sheets (SDS) to ensure a thorough understanding of its properties and

associated hazards, enabling its safe use in research and development settings.

Chemical and Physical Properties
Hexyl isobutyrate, also known as hexyl 2-methylpropanoate, is a combustible liquid with a

characteristic fruity odor.[1][2] A summary of its key physical and chemical properties is

presented in Table 1.
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Property Value Reference

CAS Number 2349-07-7 [3][4][5]

Molecular Formula C10H20O2 [1][2][3][4]

Molecular Weight 172.26 g/mol [3][4]

Appearance Colorless liquid [6]

Boiling Point 198 - 200 °C [6]

Flash Point 157.0 °F (69.4 °C) Closed Cup [7]

Density 0.86 g/cm³ at 25 °C [4]

Vapor Pressure 0.413 mmHg at 25°C

Solubility Immiscible with water [4][7]

Hazard Identification and Classification
Hexyl isobutyrate is classified as a combustible liquid (Category 4).[1][4][5] While it is not

classified for most other acute or chronic hazards, some sources indicate it may cause mild

skin and eye irritation and could be harmful if swallowed.[1][4][7] It is important to note that it is

not considered a carcinogen by IARC, ACGIH, or NTP.

GHS Hazard Statements:

H227: Combustible liquid.[4]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[4][5][7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5][7]

P370 + P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.
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P403 + P235: Store in a well-ventilated place. Keep cool.[4]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[4][7]

Toxicological Data
The available toxicological data for hexyl isobutyrate, primarily from animal studies, are

summarized in Table 2. It is important to note that detailed experimental protocols for these

studies are not typically provided in standard safety data sheets. The data indicates a low order

of acute toxicity.

Test Type
Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Reference

LD50 (Lethal

Dose, 50%

kill)

Oral Rat > 5 g/kg

Details of

toxic effects

not reported

other than

lethal dose

value.

[4]

LD50 (Lethal

Dose, 50%

kill)

Dermal

(Administratio

n onto the

skin)

Rabbit > 5 g/kg

Details of

toxic effects

not reported

other than

lethal dose

value.

[4]

Standard

Draize test

Dermal

(Administratio

n onto the

skin)

Rabbit Not specified
Mild skin

irritation.
[4][7]

Data from a read-across analog, also hexyl isobutyrate (CAS # 2349-07-7), suggests that it is

not expected to be genotoxic.[8]
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Proper handling and storage procedures are crucial for maintaining the integrity of hexyl
isobutyrate and ensuring a safe working environment.

Handling:

Handle in a well-ventilated place.[3]

Avoid breathing vapors or mist.[3][4]

Avoid contact with skin and eyes.[3][4]

Wear suitable protective clothing, gloves, and eye/face protection.[3][4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Take measures to prevent the buildup of electrostatic charge.[4]

All equipment used when handling the product must be grounded.[4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3][4]

Keep the container tightly closed.[1][3]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.

Store apart from incompatible materials such as strong oxidizing agents.[1][3][4]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling hexyl isobutyrate to

minimize exposure risk.
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Protection Type Specifications Reference

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards.

[3][4]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Handle

with chemical-resistant gloves

that have been inspected prior

to use.

[3][4]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.

[3]

First Aid Measures
In the event of exposure, immediate and appropriate first aid should be administered.
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Exposure Route First Aid Procedure Reference

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately.

[1][3][4]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor if irritation

develops and persists.

[1][3][4]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[1][3]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[1][3]

Fire Fighting Measures
Hexyl isobutyrate is a combustible liquid and requires appropriate fire-fighting measures.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[1][3]

Specific Hazards: Emits toxic fumes of carbon oxides under fire conditions.[1] Vapors can

accumulate in low areas and may form explosive concentrations.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

clothing for firefighting if necessary.[1][3][4]

Further Information: Use water spray to cool unopened containers.[4]
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Accidental Release Measures
In the case of a spill or accidental release, the following procedures should be followed:

Personal Precautions: Use personal protective equipment.[1][3] Avoid breathing vapors, mist,

or gas.[1][3] Ensure adequate ventilation.[1][3] Remove all sources of ignition.[1][3] Evacuate

personnel to safe areas.[3]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[3] Do not

let the chemical enter drains, sewers, or waterways.[1][3]

Methods for Containment and Cleaning Up: Contain spillage. Absorb with inert material such

as sand, earth, or vermiculite.[1][4][7] Collect and place in a suitable, closed container for

disposal.[1][3] Use spark-proof tools and explosion-proof equipment.[3]

Visualizations
The following diagrams illustrate key workflows and logical relationships for the safe handling of

hexyl isobutyrate.
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General Handling Workflow

Start Handling
Hexyl Isobutyrate

Assess Hazards
(Combustible Liquid, Irritant)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate
Ventilation

Handle with Care
(Avoid contact, inhalation)

Store Properly
(Cool, dry, well-ventilated,

tightly sealed)

End Handling

Click to download full resolution via product page

Caption: General workflow for safely handling hexyl isobutyrate.
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First Aid Decision Tree

Exposure Occurs

Inhalation

Inhaled

Skin Contact

Skin

Eye Contact

Eyes

Ingestion

Ingested

Move to Fresh Air
Remove Contaminated

Clothing
Rinse Eyes with Water

for 15 minutes
Rinse Mouth with Water

Give Artificial Respiration
if not breathing

Seek Medical Attention

Wash with Soap & Water

Seek Medical Attention
if irritation persists

Seek Medical Attention Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision tree for first aid procedures following exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1584823?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire Emergency Response Plan

Fire Involving
Hexyl Isobutyrate

Small Fire

Small

Large Fire

Large

Extinguish with:
Dry Chemical, CO2,

Alcohol-Resistant Foam
Evacuate Area

Call Emergency
Services

Wear SCBA & Full
Protective Gear

Fight Fire from a
Safe Distance

Cool Unopened
Containers with Water

Click to download full resolution via product page

Caption: Emergency response plan for a fire involving hexyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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